Cas no 7454-67-3 (4-chloro-N-(2,6-dimethylphenyl)benzenesulfonamide)

• Product Name: 4-chloro-N-(2,6-dimethylphenyl)benzenesulfonamide
• CAS No: 7454-67-3
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• CID: 979360
• PubChem ID: 295194
• Update Time: 2025-04-19

4-chloro-N-(2,6-dimethylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2,6-dimethylphenyl)benzenesulfonamide
• AC1L6NLP
• AN-652
• MolPort-001-886-647
• NSC164354
• NSC-164354
• DTXSID10304142
• Z45712849
• AN-652/40043122
• 7454-67-3
• AKOS000520592

• Inchi： 1S/C14H14ClNO2S/c1-10-4-3-5-11(2)14(10)16-19(17,18)13-8-6-12(15)7-9-13/h3-9,16H,1-2H3
• InChI Key： ROGBSZSTBHSARC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C(C)=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 295.04352
• Monoisotopic Mass: 295.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.326
• Boiling Point: 416.7°C at 760 mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.616
• PSA: 46.17